Cas no 1486617-51-9 (methyl 3-cyclobutoxy-2-(methylamino)propanoate)

• Product Name: methyl 3-cyclobutoxy-2-(methylamino)propanoate
• CAS No: 1486617-51-9
• MF: C₉H₁₇NO₃
• MW: 187.24
• CID: 5101159
• PubChem ID: 62141993
• Update Time: 2026-03-03

methyl 3-cyclobutoxy-2-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-cyclobutoxy-2-(methylamino)propanoate

• Inchi： 1S/C9H17NO3/c1-10-8(9(11)12-2)6-13-7-4-3-5-7/h7-8,10H,3-6H2,1-2H3
• InChI Key： VUJOCLKIQUEXRN-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(NC)COC1CCC1

Additional information on methyl 3-cyclobutoxy-2-(methylamino)propanoate

Introduction to Methyl 3-cyclobutoxy-2-(methylamino)propanoate (CAS No. 1486617-51-9)

Methyl 3-cyclobutoxy-2-(methylamino)propanoate, identified by its CAS number 1486617-51-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug development and synthetic chemistry.

The molecular structure of methyl 3-cyclobutoxy-2-(methylamino)propanoate consists of a cyclobutyl group attached to an ester moiety, with a methylamino substituent on the propanoate backbone. This configuration imparts distinct chemical reactivity and potential biological activity, which has been the focus of numerous studies in recent years. The presence of both nitrogen and oxygen-containing functional groups enhances its versatility, allowing for further derivatization and exploration of its pharmacological properties.

In the realm of pharmaceutical research, compounds like methyl 3-cyclobutoxy-2-(methylamino)propanoate are often investigated for their potential as intermediates in the synthesis of more complex drug molecules. The cyclobutyl ring, in particular, is known for its stability and ability to serve as a rigid scaffold, which can be advantageous in designing molecules with specific binding affinities and metabolic profiles. Additionally, the ester group provides a site for hydrolysis or transesterification reactions, enabling the modification of the molecule's properties to suit different therapeutic needs.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between methyl 3-cyclobutoxy-2-(methylamino)propanoate and biological targets. These studies have highlighted its potential as a precursor for developing novel therapeutic agents targeting various diseases. For instance, researchers have explored its derivatives as candidates for treating neurological disorders, where the combination of cycloalkyl and amino functionalities may contribute to enhanced blood-brain barrier penetration.

The synthesis of methyl 3-cyclobutoxy-2-(methylamino)propanoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the cyclobutyl ester followed by introduction of the methylamino group. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve high yields and purity. These methodologies underscore the compound's significance in synthetic organic chemistry and its potential as a building block for more complex molecules.

From a regulatory perspective, methyl 3-cyclobutoxy-2-(methylamino)propanoate is subject to standard guidelines for chemical handling and documentation. Its use in research settings is typically governed by institutional policies and international regulations aimed at ensuring safe and ethical practices in chemical research. The compound's stability under various storage conditions also makes it a practical choice for long-term projects requiring consistent quality assurance.

The pharmacological profile of derivatives of methyl 3-cyclobutoxy-2-(methylamino)propanoate continues to be an area of active investigation. Preclinical studies have demonstrated promising results in models of inflammation and pain management, where the structural features of this compound contribute to its biological activity. The ability to fine-tune its properties through structural modifications offers a pathway to develop more effective therapeutics with improved side effect profiles.

In conclusion, methyl 3-cyclobutoxy-2-(methylamino)propanoate (CAS No. 1486617-51-9) represents a fascinating compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, combined with recent advancements in synthetic methodologies and computational modeling, position it as a valuable asset for chemists and biologists alike. As research progresses, further insights into its properties and applications are expected to emerge, contributing to the development of innovative solutions in medicine and beyond.